4-(3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl)-1H-imidazol-2(3H)-one

• IUPAC Name: 4-(3-pyrazin-2-yloxypyrrolidine-1-carbonyl)-1,3-dihydroimidazol-2-one
• InChI: InChI=1S/C12H13N5O3/c18-11(9-5-15-12(19)16-9)17-4-1-8(7-17)20-10-6-13-2-3-14-10/h2-3,5-6,8H,1,4,7H2,(H2,15,16,19)
• InChI Key: BEKCZXUFPKCKOD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=CN=C2)C(=O)C3=CNC(=O)N3
• Molecular Formula: C12H13N5O3
• Molecular Weight: 275.26 g/mol

Description

4-(3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl)-1H-imidazol-2(3H)-one, also known as PZ-128, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. PZ-128 is a potent and selective inhibitor of the protein kinase CK2, which has been implicated in various diseases, including cancer, inflammation, and neurodegeneration.

Scientific Research Applications

Synthetic Chemistry

Compounds structurally related to "4-(3-(pyrazin-2-yloxy)pyrrolidine-1-carbonyl)-1H-imidazol-2(3H)-one" have been extensively studied for their potential in synthetic chemistry. For instance, experimental and theoretical studies have focused on the functionalization reactions of related pyrazole and imidazole compounds, revealing pathways for synthesizing novel derivatives and understanding their reaction mechanisms (Yıldırım, Kandemirli, & Demir, 2005). Furthermore, the synthesis of new heterocycles from pyrazoloylhydroximoyl chloride demonstrates the versatility of related compounds in generating a wide range of derivatives, including quinoxaline, benzothiadiazine, and imidazo[1,2-a]pyridine derivatives (Zohdi, Osman, & Abdelhamid, 1997).

Fluorescence Sensing

A novel fluorescence sensor based on the formation of a pyrazole through the reaction with hydrazine has been investigated, showcasing the application of similar compounds in environmental and biochemical sensing. The sensor allows for the selective detection of hydrazine in aqueous environments, highlighting the utility of these compounds in developing sensitive and selective detection methods for small molecules, metal ions, and anions (Li et al., 2018).

Anticancer Research

Research on imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines has indicated their potential as anticancer agents. These compounds have been shown to inhibit mitotic activity and demonstrate significant antitumor activity in preclinical models, suggesting their utility in developing new therapeutic agents for cancer treatment (Temple et al., 1987).

Fundamental Properties

Studies on the structures and spectroscopic properties of imidazo[1,2-a]pyrazin-3(7H)-one derivatives have provided insights into their physical characteristics, including their crystal structures, UV/vis absorption spectroscopy, and NMR data. These studies contribute to a deeper understanding of the chemical properties and potential applications of these compounds in various scientific fields (Nakai et al., 2003).